N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide

• IUPAC Name: N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide
• InChI: InChI=1S/C13H18ClN3O4/c1-17(2)13(19)16-21-8-12(18)15-7-9-6-10(14)4-5-11(9)20-3/h4-6H,7-8H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key: HZNIYUSJECIDJK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NOCC(=O)NCC1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C13H18ClN3O4
• Molecular Weight: 315.75 g/mol

Description

N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide, also known as CDMO, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been shown to inhibit the activity of an enzyme called glycogen synthase kinase 3 beta (GSK3β), which is involved in cell growth and proliferation. N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been found to have various biochemical and physiological effects. In cancer cells, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been shown to induce cell death and inhibit cell growth. It has also been found to reduce the production of inflammatory cytokines in cells, indicating its potential anti-inflammatory effects. Additionally, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been shown to increase the expression of certain genes involved in lipid metabolism, suggesting its potential use in treating metabolic disorders such as obesity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide in lab experiments is its relatively low toxicity compared to other chemical compounds. Additionally, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide is stable in solution, making it easy to handle and store. However, one limitation of using N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide. One potential direction is the development of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the further exploration of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide's potential as a contrast agent in MRI. Additionally, the study of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide's effects on lipid metabolism could lead to the development of new treatments for metabolic disorders. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide.

Synthesis Methods

The synthesis of N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide involves the reaction of 5-chloro-2-methoxybenzyl chloride with N,N-dimethylcarbamoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with glycolic acid to obtain the final product, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide.

Scientific Research Applications

N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been found to have potential therapeutic applications in various fields of scientific research. In cancer research, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, N-[(5-chloro-2-methoxyphenyl)methyl]-2-(dimethylcarbamoylamino)oxyacetamide has been studied for its potential use as a contrast agent in magnetic resonance imaging (MRI).